![molecular formula C16H28N4O B5572078 [1-[(1,3-dimethyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbut-2-en-1-yl)piperidin-3-yl]methanol](/img/structure/B5572078.png)
[1-[(1,3-dimethyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbut-2-en-1-yl)piperidin-3-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves intricate chemical reactions, often employing condensation and crystallization techniques. For example, compounds with piperidinyl and triazolyl groups have been synthesized through condensation reactions, showcasing the diverse methodologies applicable to structurally similar molecules (Naveen et al., 2015).
Molecular Structure Analysis
X-ray diffraction studies have been central in determining the molecular structure of related compounds, revealing details such as crystal system, space group, and conformation. The piperidine ring often adopts a chair conformation, a characteristic feature that influences the compound's overall geometry and properties (Girish et al., 2008).
Chemical Reactions and Properties
Chemical properties, such as reactivity and bonding, are significantly influenced by the structural arrangement of the molecule. Studies have shown how inter- and intramolecular hydrogen bonding plays a crucial role in stabilizing the compound's structure, affecting its chemical behavior (Benakaprasad et al., 2007).
Physical Properties Analysis
Physical properties such as solubility, melting point, and crystallinity are vital for understanding a compound's applications. These properties are closely related to the compound's molecular structure and the intermolecular forces at play. For example, the solvate formation, as seen in related compounds, can significantly affect the compound's physical characteristics (Goh et al., 2010).
properties
IUPAC Name |
[1-[(2,5-dimethyl-1,2,4-triazol-3-yl)methyl]-3-(3-methylbut-2-enyl)piperidin-3-yl]methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H28N4O/c1-13(2)6-8-16(12-21)7-5-9-20(11-16)10-15-17-14(3)18-19(15)4/h6,21H,5,7-12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPYMGQKBTGIAHZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=N1)CN2CCCC(C2)(CC=C(C)C)CO)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H28N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.42 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1-[(1,3-dimethyl-1H-1,2,4-triazol-5-yl)methyl]-3-(3-methylbut-2-en-1-yl)piperidin-3-yl]methanol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.